(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(isoxazol-5-yl)methanone
Description
The compound (3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(isoxazol-5-yl)methanone (hereafter referred to as Compound A) is a heterocyclic small molecule featuring:
- A piperidin-1-yl core linked to an isoxazol-5-yl methanone group.
- A 3-(2-fluorophenyl)-1,2,4-oxadiazole substituent attached via a methylene bridge.
Properties
IUPAC Name |
[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-(1,2-oxazol-5-yl)methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN4O3/c19-14-6-2-1-5-13(14)17-21-16(26-22-17)10-12-4-3-9-23(11-12)18(24)15-7-8-20-25-15/h1-2,5-8,12H,3-4,9-11H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFSSJXLDVUFBCI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=NO2)CC3=NC(=NO3)C4=CC=CC=C4F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(isoxazol-5-yl)methanone, which features a complex structure incorporating oxadiazole and isoxazole moieties, has garnered attention for its potential biological activities. This article synthesizes current research findings regarding its biological activity, particularly focusing on antimicrobial, anticancer, and other pharmacological properties.
Chemical Structure and Properties
The compound is characterized by the following structural components:
- Oxadiazole ring : Known for its diverse biological activities.
- Isoxazole ring : Often associated with neuroactive properties.
- Piperidine moiety : Contributes to the compound's pharmacological profile.
Antimicrobial Activity
Research has demonstrated that derivatives of 1,2,4-oxadiazoles exhibit significant antimicrobial properties. For instance:
- A study indicated that oxadiazole derivatives showed strong antibacterial activity against various strains including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 1.56 µg/mL to 16 µg/mL .
- Specific derivatives containing the oxadiazole structure displayed comparable efficacy to standard antibiotics like ampicillin and chloroquine against Plasmodium falciparum .
Anticancer Activity
The anticancer potential of compounds containing oxadiazole has been extensively documented:
- A comprehensive review highlighted that certain oxadiazole derivatives exhibited cytotoxic effects against a range of cancer cell lines, including HeLa (cervical cancer) and CaCo-2 (colon cancer), with IC50 values indicating potent antiproliferative activity .
The mechanism through which these compounds exert their biological effects is multifaceted:
- Inhibition of Enzymatic Activity : Some studies suggest that oxadiazoles act as inhibitors of dihydrofolate reductase (DHFR), a key enzyme involved in nucleotide synthesis, thereby impairing cell proliferation in pathogenic organisms .
- Interaction with Receptors : The compound may interact with specific receptors involved in cancer cell signaling pathways, enhancing its anticancer efficacy .
Case Studies
Several case studies have provided insights into the biological activity of related compounds:
- Study on Antimicrobial Effects : A derivative of the oxadiazole class showed significant activity against drug-resistant strains of Mycobacterium tuberculosis with MIC values between 4–8 µM .
- Cytotoxicity Assessment : In vitro tests on a panel of human tumor cell lines revealed that modifications to the oxadiazole structure can lead to enhanced cytotoxicity, particularly against renal and ovarian cancer cells .
Comparison with Similar Compounds
Comparison with Structurally Analogous Compounds
Structural Analogues and Key Differences
Below is a comparative analysis of Compound A with structurally related compounds identified in the provided evidence:
Key Observations :
Substituent Diversity :
- Compound A uniquely combines 2-fluorophenyl and isoxazol-5-yl groups, distinguishing it from analogues with chlorophenyl (e.g., ) or pyridinyl (e.g., ) substituents. The fluorine atom enhances lipophilicity and metabolic stability compared to chlorine or methyl groups.
- The 1,2,4-oxadiazole ring is a common feature across analogues, suggesting its critical role in π-π stacking or hydrogen bonding in target binding .
Biological Activity Trends: The pyridinyl-oxadiazole derivative in is explicitly linked to GPR119 agonism, a target for type 2 diabetes. The thiadiazole-phenoxy hybrid in introduces sulfur-based heterocycles, which may confer distinct redox properties or metal-binding capabilities absent in Compound A.
Pharmacokinetic and Physicochemical Properties
While explicit data for Compound A is unavailable in the provided evidence, inferences can be drawn from analogues:
- Metabolic Stability : The 1,2,4-oxadiazole ring is resistant to oxidative metabolism, a feature shared with the 1,2-oxazole in , though the latter’s methyl group may introduce new metabolic soft spots.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
